Cas no 10140-96-2 (Ethyl 6-chlorohexanoate)

• Product Name: Ethyl 6-chlorohexanoate
• CAS No: 10140-96-2
• Molecular Formula: C₈H₁₅CLO₂
• Molecular Weight: 178.6565
• MDL: MFCD01723370
• CID: 167026
• PubChem ID: 24999

Ethyl 6-chlorohexanoate Properties

Names and Identifiers

• Hexanoic acid,6-chloro-, ethyl ester
• ethyl 6-chlorohexanoate
• 6-Chlorohexanoic acid, ethyl ester
• BRN 1756050
• 10140-96-2
• DTXSID50143911
• 6-Chlorohexanoic acid ethyl ester
• QYZFPLZQMZFBAZ-UHFFFAOYSA-N
• 5-chloro-pentanecarboxylic acid ethyl ester
• FT-0711127
• Ethyl6-chlorohexanoate
• SCHEMBL1366491
• EN300-295196
• NS00023056
• 2WNC3VU7ZV
• HEXANOIC ACID, 6-CHLORO-, ETHYL ESTER
• Caproic acid, epsilon-chloro-, ethyl ester
• EINECS 233-400-0

• MDL： MFCD01723370
• InChIKey： QYZFPLZQMZFBAZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H15ClO2/c1-2-11-8(10)6-4-3-5-7-9/h2-7H2,1H3
• SMILES： ClCCCCCC(OCC)=O

Computed Properties

• Exact Mass: 178.076057g/mol
• Surface Charge: 0
• XLogP3: 2.1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 7
• Monoisotopic Mass: 178.076057g/mol
• Monoisotopic Mass: 178.076057g/mol
• Topological Polar Surface Area: 26.3Ų
• Heavy Atom Count: 11
• Complexity: 104
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters